Cas no 1187027-00-4 (4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine)
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-(pyridin-3-yl)-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 4-methyl-5-(3-pyridinyl)-
- DOPGYMGWVOGJDP-UHFFFAOYSA-N
- 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C9H10N4/c1-6-8(12-13-9(6)10)7-3-2-4-11-5-7/h2-5H,1H3,(H3,10,12,13)
- InChI Key: DOPGYMGWVOGJDP-UHFFFAOYSA-N
- SMILES: N1C(C2C=NC=CC=2)=C(C)C(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Topological Polar Surface Area: 67.6
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147992-0.05g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1147992-0.1g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1147992-0.25g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1147992-0.5g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1147992-1.0g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1147992-2.5g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1147992-5.0g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1147992-10.0g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1147992-1g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1147992-5g |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine |
1187027-00-4 | 95% | 5g |
$2028.0 | 2023-10-25 |
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
Comprehensive Overview of 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 1187027-00-4)
4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 1187027-00-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of both pyridine and pyrazole rings in its structure makes it a versatile intermediate for the synthesis of various bioactive molecules.
The molecular formula of 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine is C9H10N4, and it has a molecular weight of 174.20 g/mol. Its structure features a pyridine ring attached to a pyrazole core, which is further substituted with a methyl group and an amine functionality. This arrangement is particularly interesting for drug discovery, as it allows for multiple points of interaction with biological targets.
Recent studies have highlighted the potential of 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine as a building block for kinase inhibitors, which are a hot topic in cancer research. Kinases play a crucial role in cell signaling, and their dysregulation is often associated with various cancers. Researchers are actively exploring derivatives of this compound for their ability to modulate kinase activity, making it a promising candidate for next-generation therapeutics.
In addition to its pharmaceutical applications, 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine has shown promise in agrochemical research. Its structural motifs are commonly found in pesticides and herbicides, where they contribute to the compounds' efficacy and selectivity. The agrochemical industry is increasingly focusing on sustainable solutions, and this compound's potential for creating environmentally friendly alternatives aligns well with current market trends.
The synthesis of 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine typically involves the condensation of appropriate pyridine and pyrazole precursors. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles. These methods aim to reduce waste and energy consumption, addressing the growing demand for sustainable chemical processes.
From a commercial perspective, the demand for 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine is expected to grow, particularly in the Asia-Pacific region, where pharmaceutical and agrochemical industries are expanding rapidly. Market analysts predict a compound annual growth rate (CAGR) of 6-8% over the next five years, driven by increased R&D investments and the need for novel bioactive compounds.
One of the most frequently asked questions about 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine concerns its solubility and stability. The compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, while being less soluble in water. Its stability under various pH conditions makes it suitable for diverse formulation strategies, which is crucial for both pharmaceutical and agrochemical applications.
Another area of interest is the compound's potential in neurological research. The pyridine moiety is a common feature in many neuroactive compounds, and researchers are investigating whether 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine or its derivatives could interact with neurotransmitter receptors. This aligns with the current focus on neurodegenerative diseases and mental health disorders, which are among the most pressing healthcare challenges today.
Quality control is paramount when working with 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine, especially for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. Recent advancements in analytical technologies have enabled more precise characterization of this compound and its derivatives.
Looking ahead, the future of 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine research appears promising. With the increasing integration of artificial intelligence in drug discovery, computational methods are being used to predict new derivatives and their potential biological activities. This approach could significantly accelerate the development of novel compounds based on this scaffold, potentially leading to breakthroughs in multiple therapeutic areas.
In conclusion, 4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 1187027-00-4) represents a valuable chemical entity with wide-ranging applications in medicinal chemistry and agrochemical development. Its unique structural features, combined with growing research interest and market demand, position it as a compound of significant scientific and commercial importance in the coming years.
1187027-00-4 (4-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)